Cas no 317830-75-4 ((Oxazol-5-yl)ethylammonium Hydrochloride)

(Oxazol-5-yl)ethylammonium Hydrochloride is a hydrochloride salt derivative featuring an oxazole heterocycle, commonly utilized in pharmaceutical and agrochemical research due to its versatile reactivity. The oxazole moiety imparts stability and serves as a key pharmacophore, while the ethylammonium group enhances solubility in aqueous and polar solvents. This compound is particularly valuable in medicinal chemistry for the synthesis of bioactive molecules, including potential kinase inhibitors and antimicrobial agents. Its crystalline form ensures consistent purity, making it suitable for precise synthetic applications. The hydrochloride salt further improves handling and storage stability, facilitating its use in high-throughput screening and intermediate synthesis.
(Oxazol-5-yl)ethylammonium Hydrochloride structure
317830-75-4 structure
Product Name:(Oxazol-5-yl)ethylammonium Hydrochloride
CAS No:317830-75-4
MF:C5H9ClN2O
MW:148.590759992599
CID:1036507
PubChem ID:71607200
Update Time:2025-06-11

(Oxazol-5-yl)ethylammonium Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1-(Oxazol-5-yl)ethanamine hydrochloride
    • 6-Oxo D-(-)-Norgestrel-d6
    • (Oxazol-5-yl)ethylam
    • (Oxazol-5-yl)ethylammonium Hydrochloride
    • 1-(1,3-oxazol-5-yl)ethanamine,hydrochloride
    • 1-(Oxazol-5-yl)ethanaminehydrochloride
    • SCHEMBL25305689
    • DB-328668
    • AT18689
    • 1-(1,3-Oxazol-5-yl)ethan-1-amine--hydrogen chloride (1/1)
    • EN300-395322
    • 1-(1,3-oxazol-5-yl)ethanamine;hydrochloride
    • 1-(OXAZOL-5-YL)ETHAN-1-AMINE HCL
    • DTXSID20856182
    • 317830-75-4
    • 1-(1,3-oxazol-5-yl)ethan-1-amine hydrochloride
    • 1-(oxazol-5-yl)ethan-1-amine hydrochloride
    • Inchi: 1S/C5H8N2O.ClH/c1-4(6)5-2-7-3-8-5;/h2-4H,6H2,1H3;1H
    • InChI Key: IJXBEHNEVNFOPY-UHFFFAOYSA-N
    • SMILES: Cl.O1C=NC=C1C(C)N

Computed Properties

  • Exact Mass: 148.0403406g/mol
  • Monoisotopic Mass: 148.0403406g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 76.8
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52Ų

(Oxazol-5-yl)ethylammonium Hydrochloride Pricemore >>

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Additional information on (Oxazol-5-yl)ethylammonium Hydrochloride

Comprehensive Overview of (Oxazol-5-yl)ethylammonium Hydrochloride (CAS No. 317830-75-4)

(Oxazol-5-yl)ethylammonium Hydrochloride (CAS No. 317830-75-4) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural properties. The compound features an oxazole ring, a five-membered heterocycle containing oxygen and nitrogen, which is pivotal in drug design for its bioisosteric potential. Researchers are increasingly exploring its applications in small-molecule therapeutics, particularly in targeting protein-protein interactions (PPIs) and enzyme inhibition—a hot topic in precision medicine.

The hydrochloride salt form enhances the compound's solubility, making it suitable for in vitro and in vivo studies. Recent trends in AI-driven drug discovery highlight the demand for such scaffolds, as they align with fragment-based drug design (FBDD) strategies. Searches for "oxazole derivatives in drug development" and "CAS 317830-75-4 applications" have surged, reflecting its relevance in hit-to-lead optimization workflows.

From a synthetic chemistry perspective, (Oxazol-5-yl)ethylammonium Hydrochloride serves as a versatile intermediate. Its ethylammonium side chain allows for further functionalization, catering to structure-activity relationship (SAR) studies. Laboratories focusing on medicinal chemistry often prioritize this compound for its balance of reactivity and stability, addressing queries like "how to modify oxazole cores" or "amine hydrochloride salts in synthesis."

In the context of green chemistry, the compound's efficient synthesis routes—often involving microwave-assisted reactions or catalytic methods—resonate with sustainability goals. This aligns with frequent searches for "eco-friendly heterocycle synthesis" and "reducing waste in pharmaceutical intermediates." Analytical techniques such as HPLC and NMR are critical for characterizing its purity, a common concern in forums discussing "CAS 317830-75-4 quality control."

Beyond pharmaceuticals, 317830-75-4 has exploratory uses in material science, particularly in designing organic semiconductors due to the oxazole ring's electron-rich nature. This dual applicability fuels interest in "multi-disciplinary applications of oxazole compounds," a niche yet growing search trend. Regulatory-compliant suppliers emphasize its non-hazardous classification, ensuring safe handling—a key point for researchers querying "safe handling of ammonium hydrochlorides."

In summary, (Oxazol-5-yl)ethylammonium Hydrochloride (CAS No. 317830-75-4) exemplifies the convergence of drug discovery, sustainable synthesis, and advanced materials. Its adaptability to high-throughput screening and compatibility with computational chemistry tools position it as a valuable asset in modern R&D, addressing both academic and industrial demands.

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